Cas no 2199831-81-5 (N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide)

• Product Name: N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide
• CAS No: 2199831-81-5
• MF: C₁₆H₁₈BrFN₂O₃
• MW: 385.228127002716
• CID: 5414083
• PubChem ID: 139007875
• Update Time: 2025-05-19

N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2199831-81-5
• N-{3-[2-(3-bromo-4-fluorophenyl)morpholin-4-yl]-3-oxopropyl}prop-2-enamide
• EN300-26592726
• N-[3-[2-(3-Bromo-4-fluorophenyl)morpholin-4-yl]-3-oxopropyl]prop-2-enamide
• Z1729699911
• N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide

• Inchi： 1S/C16H18BrFN2O3/c1-2-15(21)19-6-5-16(22)20-7-8-23-14(10-20)11-3-4-13(18)12(17)9-11/h2-4,9,14H,1,5-8,10H2,(H,19,21)
• InChI Key： VXCMGKYQXUPDLA-UHFFFAOYSA-N
• SMILES： C(NCCC(N1CCOC(C2=CC=C(F)C(Br)=C2)C1)=O)(=O)C=C

Computed Properties

• Exact Mass: 384.04848g/mol
• Monoisotopic Mass: 384.04848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 583.3±50.0 °C(Predicted)
• pka: 14.55±0.46(Predicted)

Additional information on N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide

Introduction to N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide (CAS No. 2199831-81-5)

N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide (CAS No. 2199831-81-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug development, particularly in the realm of targeted therapies and bioactive molecule design.

The molecular framework of N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide incorporates several key functional groups that contribute to its unique chemical properties and biological potential. The presence of a 3-Bromo-4-fluorophenyl moiety suggests a potential for interaction with various biological targets, while the morpholine ring enhances solubility and bioavailability, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide stands out as a compound that embodies these principles, offering a balance between structural complexity and biological activity. Its design allows for fine-tuning of pharmacokinetic properties, which is crucial for optimizing therapeutic outcomes.

The 2-propenamide group in the compound's structure is particularly noteworthy, as it can serve as a hinge region for binding to biological targets. This feature makes it an excellent candidate for structure-based drug design, where the precise positioning of functional groups is essential for achieving high affinity and selectivity. Furthermore, the amide linkage provides stability to the molecule while allowing for modifications that can enhance its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking simulations, scientists have been able to identify potential interactions between N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide and various biological receptors. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and inflammation, making it a compelling target for further investigation.

The synthesis of this compound presents both challenges and opportunities. The multi-step synthesis route requires careful optimization to ensure high yields and purity. However, the modular nature of the molecular structure allows for flexibility in synthetic strategies, enabling chemists to explore different pathways to achieve the desired product. This adaptability is crucial in pharmaceutical research, where rapid iteration and scalability are often necessary.

In addition to its potential as an active pharmaceutical ingredient (API), N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide may also serve as a valuable intermediate in the synthesis of other bioactive molecules. Its structural features can be modified to create derivatives with tailored properties, expanding its utility in drug discovery programs.

The growing interest in personalized medicine has further underscored the importance of developing novel compounds like N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl]-2-propenamide. By targeting specific biological pathways with high precision, such compounds have the potential to revolutionize treatment approaches for various diseases. Ongoing clinical trials and preclinical studies are expected to provide more insights into its therapeutic potential and safety profile.

The role of analytical chemistry in characterizing this compound cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming its structure and understanding its behavior in different environments. These tools have enabled researchers to gain a deeper understanding of its physicochemical properties, which is critical for formulating effective drug candidates.

Ethical considerations are also paramount in pharmaceutical research. The development of new compounds must be conducted with strict adherence to regulatory guidelines and ethical standards to ensure patient safety and societal benefit. N-[3-[2-(3-Bromo-4-fluorophenyl)-4-morpholinyl]-3-oxopropyl-]propenamide (CAS No. 2199831-81-5) exemplifies how scientific innovation can be balanced with responsibility.

In conclusion, N-[3-[2-(CAS No 21998...[Bromo]...